Cas no 1156277-29-0 (4-chloro-2-propyl-6-(trifluoromethoxy)quinoline)

• Product Name: 4-chloro-2-propyl-6-(trifluoromethoxy)quinoline
• CAS No: 1156277-29-0
• MF: C₁₃H₁₁ClF₃NO
• MW: 289.68075299263
• CID: 1205726
• PubChem ID: 43668632
• Update Time: 2025-04-20

4-chloro-2-propyl-6-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-propyl-6-(trifluoromethoxy)quinoline
• ZINC36075711
• AKOS009867328
• 4-Chloro-2-propyl-6-trifluoromethoxyquinoline
• 4-Chloro-2-propyl-6-trifluoromethoxyquinoline;
• MFCD12592127
• DTXSID90656313
• 1156277-29-0

• Inchi： 1S/C13H11ClF3NO/c1-2-3-8-6-11(14)10-7-9(19-13(15,16)17)4-5-12(10)18-8/h4-7H,2-3H2,1H3
• InChI Key： PSLKEMSJNXJPFO-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCC)=NC2C=CC(=CC=21)OC(F)(F)F

Computed Properties

• Exact Mass: 289.04800
• Monoisotopic Mass: 289.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 4.73930